Cas no 412029-31-3 (1H-Indole-6,7-diol (9CI))

• Product Name: 1H-Indole-6,7-diol (9CI)
• CAS No: 412029-31-3
• MF: C₈H₇NO₂
• MW: 149.146682024002
• CID: 1017524
• PubChem ID: 21243239
• Update Time: 2025-04-20

1H-Indole-6,7-diol (9CI) Chemical and Physical Properties

Names and Identifiers

• 1H-Indole-6,7-diol (9CI)
• 1H-indole-6,7-diol
• DTXSID00611574
• 412029-31-3
• SCHEMBL1875458
• AKOS006332440

• Inchi： 1S/C8H7NO2/c10-6-2-1-5-3-4-9-7(5)8(6)11/h1-4,9-11H
• InChI Key： NLCITBUDQXHLLX-UHFFFAOYSA-N
• SMILES： OC1=C(C=CC2C=CNC=21)O

Computed Properties

• Exact Mass: 149.047678466g/mol
• Monoisotopic Mass: 149.047678466g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 151
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 56.2Ų